N-(2,4-difluorophenyl)-1-phenylcyclopentane-1-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H17F2NO/c19-14-8-9-16(15(20)12-14)21-17(22)18(10-4-5-11-18)13-6-2-1-3-7-13/h1-3,6-9,12H,4-5,10-11H2,(H,21,22)
• InChI Key: GTNDLXIMHJCEGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H17F2NO
• Molecular Weight: 301.3 g/mol

Description

DFP-PCPA is a cyclopentane derivative that has been used in various scientific studies due to its ability to bind to the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress, making DFP-PCPA a potential tool for studying these processes. In addition, DFP-PCPA has also been investigated for its potential as a therapeutic agent for various neurological and psychiatric disorders.

Scientific Research Applications

Structural Analysis and Synthesis

• Crystal Structure Analysis : Studies have shown the importance of structural analysis in understanding the molecular conformation of related compounds. For instance, the synthesis and crystal structure analysis of related compounds reveal how substituents affect molecular conformation and stability, which is crucial for designing compounds with desired physical and chemical properties (Yan & Liu, 2007).

Biological Activity

• Antipathogenic Activity : Thiourea derivatives, for example, have been synthesized and tested for their antipathogenic activities. These studies indicate the potential for similar compounds to be developed into novel antimicrobial agents with specific focus on antibiofilm properties, especially against resistant strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Chemical Synthesis and Modification

• Novel Syntheses : Research into the synthesis of N-arylpiperazine-1-carboxamide derivatives has shown the potential for creating orally active nonsteroidal androgen receptor antagonists, indicating the relevance of such compounds in medicinal chemistry for the treatment of diseases like prostate cancer (Kinoyama et al., 2005).

Material Science and Semiconductor Research

• Semiconductor Applications : The synthesis and characterization of phenylene-thiophene oligomers with fluorinated substituents have been explored for their potential as n-type semiconductors in organic field-effect transistors and nonvolatile memory elements. This research underscores the importance of molecular structure in determining the microstructure and mobility of semiconductor films, highlighting the broad applicability of similar compounds in advanced material sciences (Facchetti et al., 2004).

Mechanism of Action

Target of Action

A compound with a similar structure, 4-(aminosulfonyl)-n-[(2,4-difluorophenyl)methyl]-benzamide, is known to targetCarbonic Anhydrase 2 . Another study identified mTOR/EGFR/iNOS/MAP2K1/FGFR/TGFB1 as potential targets for a compound with a similar structure .

Biochemical Pathways

The identified targets for similar compounds are involved in various cellular processes and pathways, including cell growth, proliferation, and apoptosis .

Result of Action

Based on the identified targets for similar compounds, it can be inferred that the compound may have effects on cell growth, proliferation, and apoptosis .